Cas no 2552-33-2 (Benzenamine, N,N-dimethyl-3-(methylthio)-)

• Product Name: Benzenamine, N,N-dimethyl-3-(methylthio)-
• CAS No: 2552-33-2
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 1423089
• PubChem ID: 20403482
• Update Time: 2025-04-20

Benzenamine, N,N-dimethyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-3-(methylthio)-
• N,N-dimethyl-3-methylsulfanylaniline
• SCHEMBL4922030
• DTXSID90606833
• OTIDSYZPXOTMOC-UHFFFAOYSA-N
• 3-Aminothiophenol, N,N,S-trimethyl-
• N,N-Dimethyl-3-(methylthio)aniline
• 2552-33-2
• N,N-Dimethyl-3-(methylsulfanyl)aniline
• m-(methylthio)-N,N-dimethyl-aniline

• Inchi： 1S/C9H13NS/c1-10(2)8-5-4-6-9(7-8)11-3/h4-7H,1-3H3
• InChI Key： OTIDSYZPXOTMOC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24